2-Chloro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (2C4PPSBA) is an organic compound that belongs to the class of benzene derivatives. It is a white, crystalline solid that is soluble in water and has a melting point of 135-136°C. It is also known as 2-chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic acid, 2C4PPSBA, or 2-chloro-4-piperidin-1-ylsulfonylbenzene carboxylic acid. It has a variety of industrial and scientific applications, including use as a photochemical, a surfactant, and an intermediate in organic syntheses.
Scientific Research Applications
2C4PPSBA has a number of scientific research applications. It is used as a photochemical in the synthesis of various organic compounds. It can also be used as a surfactant in the preparation of nanoparticles, and as an intermediate in the synthesis of organic compounds such as dyes and drugs. In addition, it has been used in the synthesis of a variety of heterocyclic compounds, including quinolines, pyridines, and pyrimidines.
Mechanism of Action
2C4PPSBA is believed to act as an electron-withdrawing group, which increases the electron density on the carbon atom to which it is attached. This increased electron density increases the reactivity of the molecule, which facilitates the reaction of other molecules with it.
Biochemical and Physiological Effects
2C4PPSBA has been found to be non-toxic to humans, animals, and plants. It has also been found to be non-carcinogenic and non-mutagenic. In addition, it has been found to be biodegradable and not bioaccumulative.
Advantages and Limitations for Lab Experiments
2C4PPSBA has several advantages for lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It also has a low toxicity profile and is non-carcinogenic, non-mutagenic, and biodegradable. However, it has some limitations for lab experiments. It is not very soluble in organic solvents, and it has a relatively low reactivity.
Future Directions
There are several potential future directions for research involving 2C4PPSBA. One possible direction is to further explore the potential applications of 2C4PPSBA as a photochemical and surfactant. Another possible direction is to investigate the use of 2C4PPSBA in the synthesis of heterocyclic compounds. In addition, further research could be conducted to explore the potential use of 2C4PPSBA in the synthesis of drugs and other organic compounds. Finally, further research could be conducted to explore the potential toxicity of 2C4PPSBA, as well as its biodegradability and bioaccumulation potential.
Synthesis Methods
2C4PPSBA can be synthesized via a two-step process. The first step involves the reaction of 4-chlorobenzene sulfonyl chloride with 4-piperidinol in an aqueous medium. This reaction produces 4-(4-piperidin-1-ylsulfonyl)benzoic acid, which is then reacted with sodium hydroxide and 2-chlorobenzene in the presence of a catalyst such as sodium carbonate. This yields 2C4PPSBA as the final product.
properties
IUPAC Name |
2-chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO4S/c19-17-12-14(6-9-16(17)18(21)22)13-4-7-15(8-5-13)25(23,24)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSZUUWAOJMTVFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30692391 |
Source
|
Record name | 3-Chloro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30692391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
379.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid | |
CAS RN |
1261982-09-5 |
Source
|
Record name | 3-Chloro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30692391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.